2-(2,3-dimethoxyphenyl)-9-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 2-(2,3-dimethoxyphenyl)-9-(2-ethoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C22H21N5O5/c1-4-32-14-10-6-5-9-13(14)27-21-17(25-22(27)29)16(19(23)28)24-20(26-21)12-8-7-11-15(30-2)18(12)31-3/h5-11H,4H2,1-3H3,(H2,23,28)(H,25,29)
• InChI Key: GMNYAQSWWYVAMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=C(C(=CC=C4)OC)OC
• Molecular Formula: C22H21N5O5
• Molecular Weight: 435.4 g/mol

Description

2-(2,3-dimethoxyphenyl)-9-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C22H21N5O5 and its molecular weight is 435.44. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

• Research has demonstrated the synthesis and characterization of novel compounds with potential applications in organic chemistry and materials science. For example, aromatic polyamides incorporating dimethoxyphenyl units have been developed, showcasing excellent thermal stability and electrochromic properties, indicating their usefulness in electronic devices and materials engineering (Chang & Liou, 2008).

Biological Activity and Medicinal Applications

• Various derivatives of purine compounds have been synthesized for their potential biological activities. These include studies on their antimicrobial, antiviral, and enzyme inhibitory properties. For instance, compounds designed around the purine scaffold have shown promise as COX-2 inhibitors, with implications for developing anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Another study focused on the synthesis of compounds with antiviral properties, specifically targeting herpesviruses and retroviruses, highlighting the potential of purine derivatives in antiviral drug development (Duckworth, Harnden, Perkins, & Planterose, 1991).

Material Science and Engineering

• The incorporation of specific functional groups into polymers has been shown to enhance their electrochromic properties, thermal stability, and solubility, suggesting applications in the development of advanced materials for electronics and photonics. A notable example includes aromatic polyamides with triphenylamine units, offering improved redox stability and performance for electrochromic devices (Wang & Hsiao, 2014).

Enzymatic Modification for Antioxidant Production

• The enzymatic modification of phenolic compounds has been explored for producing antioxidants with higher efficacy. Laccase-mediated oxidation of dimethoxyphenol, for instance, has been used to create dimers with significantly higher antioxidant capacity, indicating potential applications in food science and nutraceutical development (Adelakun, Kudanga, Green, Roes-Hill, & Burton, 2012).